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Compound of Interest

Compound Name: Hnash

Cat. No.: B609654 Get Quote

Disclaimer: The following information is provided as a procedural guide for trained laboratory

professionals. "Hnash" is not a recognized chemical name; this document addresses the

proper disposal of Sodium Hydrosulfide (NaHS), a likely intended substance. Always consult

your institution's specific safety protocols and the Safety Data Sheet (SDS) for the particular

NaHS product you are using before undertaking any chemical handling or disposal procedures.

This guide provides critical safety and logistical information for the proper disposal of Sodium

Hydrosulfide (NaHS), a corrosive and toxic compound that requires careful management to

protect laboratory personnel and the environment. Adherence to these procedures is vital for

researchers, scientists, and drug development professionals who handle this substance.

I. Immediate Safety and Operational Plan
Sodium Hydrosulfide presents three primary hazards: it is corrosive, toxic if swallowed, and

reacts with acids and heat to release highly toxic and flammable hydrogen sulfide (H₂S) gas.[1]

[2][3] The "rotten egg" smell of H₂S is an initial warning, but at higher concentrations, it can

deaden the sense of smell, leading to potentially fatal overexposure.[1] Therefore, all handling

and disposal operations must be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[4]

Emergency Preparedness:

Spill: In case of a spill, evacuate the area and deny entry to unprotected personnel.[2] For

small spills, confine and absorb the material with sand, earth, or other inert, non-combustible
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absorbents.[2][5] Do not use combustible materials. For large spills, activate your facility's

emergency response plan.[1]

Exposure:

Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or has

stopped, administer artificial respiration and seek immediate medical attention.[2]

Skin Contact: Remove all contaminated clothing immediately and flush the affected area

with large amounts of water for at least 20-30 minutes.[6] Chemical burns must be treated

promptly by a physician.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 30

minutes, holding the eyelids open.[6] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give no more than 8

ounces of water or milk to drink.[6] Seek immediate medical attention.[2]

II. Quantitative Data Summary
The following tables summarize key quantitative data for Sodium Hydrosulfide and its primary

hazardous decomposition product, Hydrogen Sulfide.

Property Value Source

Chemical Formula NaSH [7]

CAS Number 16721-80-5 [6]

pH (Solution) 11.0 - 12.5 (Strongly Alkaline) [1][8]

Boiling Point 100 - 132 °C (212 - 269 °F) [6]

Specific Gravity 1.15 - 1.31 (Water = 1) [6]

Oral LD50 (Rat) 100 - 215 mg/kg [3]

Hazardous Waste Number

(EPA)
D003 (Reactivity) [6]
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Table 1: Physical and Toxicological Properties of Sodium Hydrosulfide (NaHS)

Gas Property Value Source

Hydrogen Sulfide

(H₂S)
Odor Threshold ~0.13 ppm [1]

Flammable Limits in

Air

4.0% - 46.0% by

volume
[2][6]

OSHA PEL (Ceiling) 20 ppm

NIOSH REL (10-min

Ceiling)
10 ppm

IDLH 100 ppm [6]

Table 2: Properties of Hydrogen Sulfide (H₂S) Gas

III. Disposal Plan and Experimental Protocols
Disposal of NaHS must be conducted in accordance with all federal, state, and local

regulations.[2] It is classified as a hazardous waste and must not be disposed of down the

drain or in regular trash.[4][6] The primary method for rendering NaHS waste less hazardous

before collection by a licensed disposal contractor is through controlled oxidation.

Experimental Protocol: Laboratory-Scale Oxidation of Aqueous NaHS Waste

This protocol describes the oxidation of sulfide to the less hazardous sulfoxide or sulfate using

hydrogen peroxide. This procedure must be performed in a chemical fume hood while wearing

appropriate Personal Protective Equipment (PPE), including chemical splash goggles, a face

shield, a lab coat, and heavy-duty nitrile or neoprene gloves.[4]

Materials:

Aqueous NaHS waste solution

3-5% Hydrogen Peroxide (H₂O₂) solution
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Stir plate and magnetic stir bar

Large beaker (at least twice the volume of the waste)

pH indicator strips or a calibrated pH meter

Procedure:

Preparation: Place the beaker containing the aqueous NaHS waste on the stir plate inside a

chemical fume hood. Begin gentle stirring.

Dilution (if necessary): If the NaHS solution is concentrated, slowly dilute it with cold water to

reduce the concentration and control the reaction rate. Note that dilution may increase the

evolution of H₂S gas, so proper ventilation is crucial.[1]

Slow Addition of Oxidant: Very slowly, add the 3-5% hydrogen peroxide solution to the

stirring NaHS waste. The reaction is exothermic, so the addition must be gradual to control

the temperature. A 1:1 to 4:1 molar ratio of peroxide to sulfide may be required, depending

on the pH and desired endpoint (elemental sulfur vs. sulfate).[9]

Monitor pH: The oxidation of sulfide proceeds differently depending on the pH.[10] At neutral

to slightly acidic pH, the product is predominantly elemental sulfur. At a pH above 9.2, the

reaction yields soluble sulfate.[10] Monitor the pH of the solution throughout the addition.

Reaction Completion: Continue stirring the mixture until the reaction is complete. The

absence of the characteristic sulfide odor is a qualitative indicator of completion.

Final pH Adjustment: Before collection, ensure the final pH of the treated waste is within the

acceptable range for your institution's hazardous waste program (typically between 5.5 and

9.5).

Containerization and Labeling: Transfer the treated waste to a designated, compatible

hazardous waste container.[4] Ensure the container is properly labeled with the words

"Hazardous Waste," the chemical constituents, and the date.

Disposal Request: Arrange for pickup by your institution's environmental health and safety

department or a licensed hazardous waste disposal contractor.[4]
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IV. Mandatory Visualizations
Logical Workflow for NaHS Disposal

Preparation & Assessment

Chemical Treatment (Oxidation)

Final Disposal
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Setup Reaction:
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Caption: Logical workflow for the safe treatment and disposal of NaHS waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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